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Compound of Interest

Compound Name: 4-(Chloromethyl)quinoline

CAS No.: 5632-17-7

Cat. No.: B1601157 Get Quote

Executive Summary & Technical Profile
4-(Chloromethyl)quinoline (4-CMQ) is a high-reactivity benzylic chloride building block used

primarily in the synthesis of kinase inhibitors, antimalarials, and fluorescent probes.[1][2] Unlike

its commoditized isomer (2-chloromethylquinoline), the 4-isomer is a niche intermediate prone

to supply chain misidentification and hydrolytic degradation.[1][2]

This guide provides a self-validating framework to secure high-purity (>97%) material, ensuring

downstream reaction efficiency and safety compliance.
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Attribute Specification Technical Note

Compound Name
4-(Chloromethyl)quinoline

Hydrochloride

The HCl salt is the standard

commercial form due to

enhanced stability over the

free base.[1][2]

CAS Number 1822-57-7

CRITICAL: Do not confuse

with the 2-isomer (CAS 3747-

74-8), which is 10x more

common.[1][2]

Molecular Formula C₁₀H₈ClN[1][3][4] · HCl MW: 214.09 g/mol

Appearance Beige to Tan Powder

Dark brown/black indicates

significant decomposition

(polymerization/oxidation).

Solubility
DMSO, Methanol, Water

(reactive)

Rapidly hydrolyzes in

water/protic solvents; handle in

anhydrous conditions.

Primary Hazard Alkylating Agent

Structural alert for genotoxicity.

Causes severe skin burns and

eye damage (H314, H318).

The Sourcing Landscape: Avoiding the "Isomer
Trap"
The commercial market is saturated with the 2-isomer.[1][2] A common failure mode in

procurement is ordering based on "Chloromethylquinoline" without verifying the locant (position

4 vs. position 2).

Supplier Tiering Strategy
For high-purity needs, avoid general aggregators.[2] Use the following tiered logic:

Tier 1 (Discovery/Gram Scale): Specialized Building Block Vendors.
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Examples:Enamine, Combi-Blocks, Synblock.

Why: These vendors synthesize internal libraries and verify isomer identity via NMR.

Tier 2 (Pilot/Kg Scale): CRO/CDMOs.

Examples:WuXi AppTec, PharmBlock, Capot Chemical.

Why: Batch-specific synthesis is required to minimize storage degradation.[1][2]

Tier 3 (Distributors): Sigma-Aldrich (often re-lists Enamine stock), Fisher Scientific.[2]

Risk:[1][5][6][7][8] High probability of "Out of Stock" or long lead times for this specific

isomer.

Sourcing Decision Matrix (DOT Visualization)
Use this logic flow to determine the correct procurement channel based on your development

phase.

Requirement:
4-(Chloromethyl)quinoline

Verify CAS:
1822-57-7

Volume Required?

Confirmed

STOP: 2-Isomer Risk
(CAS 3747-74-8)

Wrong CAS

Tier 1: Building Block Specialists
(Enamine, Combi-Blocks)

<100g, In-stockDiscovery (<100g)

Tier 2: CDMO/Custom Synthesis
(WuXi, Capot)

>1kg, Fresh Batch

Process Dev (>1kg)
Release for Synthesis

QC: H-NMR

QC: HPLC + Titration

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree emphasizing CAS verification and scale-dependent

supplier selection.

Quality Assurance: The Self-Validating Protocol
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Because 4-CMQ is moisture-sensitive, a Certificate of Analysis (CoA) from the supplier is

insufficient.[1][2] You must validate integrity immediately upon receipt.

The "Silver Nitrate" Activity Test (Qualitative)
This rapid bench test confirms the presence of the reactive alkyl chloride, distinguishing it from

hydrolyzed alcohol impurities.

Dissolve: 10 mg of sample in 1 mL acetonitrile.

Reagent: Add 2 drops of 5% aqueous AgNO₃ solution.

Observation:

Instant White Precipitate (AgCl):PASS (Active Alkyl Chloride present).

No/Slow Precipitate:FAIL (Hydrolyzed to alcohol or wrong compound).

Instrumental Validation (Quantitative)
Method Purpose Acceptance Criteria

¹H-NMR (DMSO-d₆) Identity & Isomer Purity

Confirm singlet at ~5.3 ppm

(CH₂Cl). Distinguish from 2-

isomer (singlet at ~4.9 ppm).[1]

[2]

HPLC (Reverse Phase) Organic Purity

>97% Area. Note: Run fast

gradient with acidified

water/ACN to prevent on-

column hydrolysis.[1][2]

Karl Fischer (KF) Moisture Content

<1.0%. High water content

implies hydrolysis has already

started.

QC Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.combi-blocks.com/blocks/IQ8.htm
https://www.echemi.com/shop-us20180832100001047/index.html
https://www.combi-blocks.com/blocks/IQ8.htm
https://www.echemi.com/shop-us20180832100001047/index.html
https://www.combi-blocks.com/blocks/IQ8.htm
https://www.echemi.com/shop-us20180832100001047/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Receipt
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Figure 2: Incoming Quality Control (IQC) workflow to filter out degraded or misidentified stock.

Handling, Stability & Safety
Warning: 4-(Chloromethyl)quinoline is a potent alkylating agent.[2] It can alkylate DNA.

Storage Protocol[2][6][11]
Temperature: Store at -20°C (Long term) or 4°C (Short term).
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Atmosphere: Must be stored under Argon or Nitrogen. The HCl salt is hygroscopic; moisture

absorption triggers autocatalytic degradation (HCl release

more hydrolysis).

Container: Amber glass with Teflon-lined caps.[1][2] Avoid metal spatulas (corrosion risk).

Degradation Pathway
Understanding the failure mode is key to troubleshooting:

[1][2]

Impact: The alcohol impurity competes in nucleophilic substitutions, lowering yield and

producing difficult-to-separate byproducts.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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